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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of
DiSulfo-Cy5 alkyne in copper(l)-catalyzed alkyne-azide cycloaddition (CuAAC) click chemistry
reactions. This method is a robust and highly specific technique for fluorescently labeling azide-
modified biomolecules, such as proteins, peptides, and nucleic acids. The inclusion of two
sulfonate groups on the Cy5 fluorophore significantly increases its water solubility, making it an
ideal reagent for bioconjugation in aqueous buffers with minimal use of organic co-solvents.

Introduction to DiSulfo-Cy5 Alkyne Click Chemistry

Click chemistry refers to a class of reactions that are rapid, efficient, and highly specific. The
most prominent example used in bioconjugation is the Copper(l)-catalyzed Azide-Alkyne
Cycloaddition (CUAAC), where a terminal alkyne reacts with an azide to form a stable triazole
linkage.[1] This reaction is bio-orthogonal, meaning that the reacting functional groups (azide
and alkyne) are inert to the vast majority of biological molecules, ensuring that the labeling is
highly specific to the intended target.

DiSulfo-Cy5 alkyne is a water-soluble cyanine dye containing a terminal alkyne group.[2] This
feature allows it to be readily conjugated to azide-modified biomolecules via CUAAC.[3] The
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high hydrophilicity of DiSulfo-Cy5 alkyne is advantageous for labeling proteins and other

biomolecules that may be sensitive to organic solvents.[2] Its bright fluorescence in the far-red

spectrum makes it suitable for a wide range of applications, including fluorescence microscopy,

flow cytometry, and Western blotting.

Data Presentation
Spectroscopic and Physicochemical Properties of

DiSulfo-Cy5 Alkyne
Property Value Reference
Molecular Weight ~701.8 g/mol [2]
Excitation Maximum (Aex) ~646 nm [2]
Emission Maximum (Aem) ~662 nm [2]

Molar Extinction Coefficient (g)

at Aex

~271,000 M~cm~?

[2]

Solubility

Water, DMSO, DMF

[2]

Recommended Reagent Concentrations for CUAAC

Reaction

Reagent

Stock Concentration

Final Concentration

Azide-Modified Protein

1-10 mg/mL

1-20 pM

DiSulfo-Cy5 Alkyne

10 mM in water or DMSO

2-10 molar excess over protein

Copper(ll) Sulfate (CuSOa)

20-100 mM in water

50-250 pM

THPTA (ligand)

100-200 mM in water

5x molar excess over CuSOa

Sodium Ascorbate (reducing

agent)

100-300 mM in water (freshly
prepared)

1-5mM

Experimental Protocols
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Protocol 1: Labeling of an Azide-Modified Protein with
DiSulfo-Cy5 Alkyne

This protocol describes a general method for labeling a protein containing azide groups with
DiSulfo-Cy5 alkyne.

Materials:

Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

e DiSulfo-Cy5 alkyne

o Copper(ll) Sulfate (CuSQOa)

o Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

e Sodium Ascorbate

e Anhydrous DMSO or nuclease-free water

e Reaction buffer (e.g., PBS, pH 7.4)

e Purification column (e.qg., size-exclusion spin column)

e Microcentrifuge tubes

Procedure:

» Reagent Preparation:

o Prepare a 10 mM stock solution of DiSulfo-Cy5 alkyne in anhydrous DMSO or nuclease-
free water. Store at -20°C, protected from light.

o Prepare a 20 mM stock solution of CuSOa in nuclease-free water.

o Prepare a 100 mM stock solution of THPTA in nuclease-free water.
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o Crucially, prepare a fresh 300 mM stock solution of sodium ascorbate in nuclease-free
water immediately before use.

o Reaction Setup:

o

In a microcentrifuge tube, dilute the azide-modified protein to the desired concentration
(e.g., 1-5 mg/mL) in the reaction buffer.

o Add the DiSulfo-Cy5 alkyne stock solution to the protein solution to achieve a 2- to 10-
fold molar excess of the dye over the protein.

o Prepare a catalyst premix by mixing the CuSO4 and THPTA stock solutions in a 1:5 molar
ratio.

o Add the catalyst premix to the reaction mixture to a final copper concentration of 50-100
MM,

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final
concentration of 1-5 mM.

e |ncubation:

o Gently mix the reaction and incubate at room temperature for 30-60 minutes, protected
from light. For sensitive proteins, the reaction can be performed at 4°C overnight.

o Purification of the Labeled Protein:

o Remove unreacted dye and catalyst components using a size-exclusion spin column (e.g.,
Sephadex G-25).

o Equilibrate the spin column with the desired storage buffer according to the manufacturer's
instructions.

o Apply the reaction mixture to the column and centrifuge to collect the purified, labeled
protein.
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Protocol 2: Determination of the Degree of Labeling
(DOL)

The Degree of Labeling (DOL) is the average number of dye molecules conjugated to each
protein molecule. It can be determined spectrophotometrically.

Procedure:
e Spectrophotometric Measurement:

o Measure the absorbance of the purified protein-dye conjugate at 280 nm (Azs0) and at the
absorbance maximum of DiSulfo-Cy5, approximately 646 nm (A_max).

e DOL Calculation:

o Calculate the concentration of the dye using the Beer-Lambert law: [Dye] (M) = A_max /
€_dye (where ¢_dye for DiSulfo-Cy5 is ~271,000 M~1cm1)

o Calculate the corrected protein absorbance to account for the dye's absorbance at 280
nm: A_prot_corr = Az2so - (A_max x CFzso) (A typical correction factor (CFzso0) for Cy5 dyes
is approximately 0.05)

o Calculate the concentration of the protein: [Protein] (M) = A_prot_corr / €_prot (where
€_prot is the molar extinction coefficient of the specific protein at 280 nm)

o Calculate the DOL: DOL = [Dye] / [Protein]

Visualizations
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Caption: Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) Reaction.
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Start: Prepare Reagents

1. Prepare Stock Solutions
- DiSulfo-Cy5 Alkyne
- CuSO4 & THPTA
- Sodium Ascorbate (Fresh)

2. Set up Click Reaction
- Combine Azide-Protein & Dye
- Add Catalyst Premix (CuSO4/THPTA)
- Initiate with Sodium Ascorbate

3. Incubate Reaction
(Room Temp, 30-60 min)

4. Purify Conjugate
(Size-Exclusion Chromatography)

5. Analyze Labeled Protein
- Measure Absorbance (Az2so & A_max)
- Calculate Degree of Labeling (DOL)

End: Purified & Characterized
Labeled Protein

Click to download full resolution via product page

Caption: Experimental workflow for DiSulfo-Cy5 alkyne labeling.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15597435/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-disulfo-cy5-alkyne-click-chemistry
https://www.benchchem.com/product/b15597435/docs?utm_src=pdf-body#application-notes-and-protocols-for-disulfo-cy5-alkyne-click-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15597435?utm_src=pdf-custom-synthesis#bc-rfq
https://www.jenabioscience.com/probes-epigenetics/reactive-components/reactive-fluorescent-dyes/alkynes/clk-ta116-sulfo-cy5-alkyne
https://www.jenabioscience.com/probes-epigenetics/reactive-components/reactive-fluorescent-dyes/alkynes/clk-ta116-sulfo-cy5-alkyne
https://broadpharm.com/product/bp-22532
https://www.medchemexpress.com/CY5-YNE.html
https://www.benchchem.com/product/b15597435/docs#application-notes-and-protocols-for-disulfo-cy5-alkyne-click-chemistry
https://www.benchchem.com/product/b15597435/docs#application-notes-and-protocols-for-disulfo-cy5-alkyne-click-chemistry
https://www.benchchem.com/product/b15597435/docs#application-notes-and-protocols-for-disulfo-cy5-alkyne-click-chemistry
https://www.benchchem.com/product/b15597435/docs#application-notes-and-protocols-for-disulfo-cy5-alkyne-click-chemistry
https://www.benchchem.com/product/b15597435?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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